N-(tert-butyl)-5-[(2-naphthyloxy)methyl]-2-furamide

• IUPAC Name: N-tert-butyl-5-(naphthalen-2-yloxymethyl)furan-2-carboxamide
• InChI: InChI=1S/C20H21NO3/c1-20(2,3)21-19(22)18-11-10-17(24-18)13-23-16-9-8-14-6-4-5-7-15(14)12-16/h4-12H,13H2,1-3H3,(H,21,22)
• InChI Key: HLEDFIYGNVESOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC=C(O1)COC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol

Description

N-(tert-butyl)-5-[(2-naphthyloxy)methyl]-2-furamide, commonly known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It belongs to the class of kinase inhibitors and has been found to be effective against various types of cancer and autoimmune diseases. In

Scientific Research Applications

1. Bio-based Polyester Monomer Production

N-(tert-butyl)-5-[(2-naphthyloxy)methyl]-2-furamide is related to 2,5-furandicarboxylic acid (FDCA), a key component in the production of bio-based polyesters. FDCA is a potential replacement for terephthalic acid monomers used in making poly(ethylene terephthalate) (PET) and poly(butylene terephthalate) (PBT). This advancement opens new pathways for obtaining biomass-based polyesters as alternatives to petroleum-based options, contributing to more sustainable materials in various industries (Zhang et al., 2015).

2. Development of Fluorescent Sensors

A derivative of naphthalimide, closely related to this compound, has been used to create highly sensitive and selective sensors for detecting Pd2+ ions. This development is significant in analytical chemistry for the detection of specific metallic ions in various environments (Duan et al., 2008).

3. Solid-state Polymerization

Research on the solid-state polymerization of copolyamides involving FDCA has shown that incorporating FDCA into polyamides can slightly increase intrinsic viscosity and glass-transition temperature. This indicates the potential of FDCA and its derivatives in enhancing the properties of polymers, which could lead to the development of new materials with unique thermal and mechanical properties (Endah et al., 2016).

4. Colorimetric and Fluorescent Chemosensors

Another naphthalimide derivative has been used to develop a colorimetric and fluorescent chemosensor that uniquely senses Cu(II) ions. This sensor exhibits a significant red-shift in emission, demonstrating the potential of this compound derivatives in environmental monitoring and analytical applications (Xu et al., 2005).

5. Fluorescent Film Development for Aniline Vapor Detection

Derivatives of naphthalene diimide, related to this compound, have been modified to create fluorescent films that are sensitive and selective to aniline vapor. This application is particularly useful in industrial settings for detecting hazardous vapors (Fan et al., 2016).